N-Cilexetil Candesartan Ethyl Ester N-Cilexetil Candesartan Ethyl Ester N-Cilexetil Candesartan Ethyl Ester is an impurity of Candesartan Cilexetil
Brand Name: Vulcanchem
CAS No.: 1391054-45-7
VCID: VC0193058
InChI: InChI=1S/C35H38N6O6/c1-4-44-33(42)29-16-11-17-30-31(29)40(34(36-30)45-5-2)22-24-18-20-25(21-19-24)27-14-9-10-15-28(27)32-37-38-39-41(32)23(3)46-35(43)47-26-12-7-6-8-13-26/h9-11,14-21,23,26H,4-8,12-13,22H2,1-3H3
SMILES: CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C(C)OC(=O)OC6CCCCC6)C(=O)OCC
Molecular Formula: C35H38N6O6
Molecular Weight: 638.73

N-Cilexetil Candesartan Ethyl Ester

CAS No.: 1391054-45-7

Cat. No.: VC0193058

Molecular Formula: C35H38N6O6

Molecular Weight: 638.73

Purity: > 95%

* For research use only. Not for human or veterinary use.

N-Cilexetil Candesartan Ethyl Ester - 1391054-45-7

Specification

CAS No. 1391054-45-7
Molecular Formula C35H38N6O6
Molecular Weight 638.73
IUPAC Name ethyl 3-[[4-[2-[1-(1-cyclohexyloxycarbonyloxyethyl)tetrazol-5-yl]phenyl]phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylate
Standard InChI InChI=1S/C35H38N6O6/c1-4-44-33(42)29-16-11-17-30-31(29)40(34(36-30)45-5-2)22-24-18-20-25(21-19-24)27-14-9-10-15-28(27)32-37-38-39-41(32)23(3)46-35(43)47-26-12-7-6-8-13-26/h9-11,14-21,23,26H,4-8,12-13,22H2,1-3H3
SMILES CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C(C)OC(=O)OC6CCCCC6)C(=O)OCC

Introduction

Chemical Properties and Structure

Basic Chemical Identification

N-Cilexetil Candesartan Ethyl Ester possesses several defining chemical characteristics that distinguish it from related compounds. These properties are essential for its identification and characterization in analytical chemistry contexts.

PropertyValue
Catalogue NumberC-0112
CAS Number1391054-45-7
Molecular FormulaC₃₅H₃₈N₆O₆
Molecular Weight638.73 g/mol
Physical StateNot specified in sources

The compound's significant molecular weight and complex formula reflect its elaborate structure, which incorporates multiple functional groups and ring systems .

Structural Characteristics

The structure of N-Cilexetil Candesartan Ethyl Ester builds upon the core biphenyl-tetrazole scaffold found in candesartan. Key structural features include:

  • A tetrazole ring system that is critical for angiotensin receptor binding

  • A biphenyl group providing structural rigidity and hydrophobic interactions

  • A benzimidazole carboxylate component

  • An ethyl ester modification

  • A cilexetil group (cyclohexyloxycarbonyloxyethyl) attached to the tetrazole nitrogen

These structural elements combine to create a molecule that potentially shares pharmacophoric features with candesartan cilexetil while possessing unique physicochemical properties that may affect its pharmacological behavior .

Relationship to Candesartan Cilexetil

Comparative Structural Analysis

N-Cilexetil Candesartan Ethyl Ester is structurally related to candesartan cilexetil, which has a molecular weight of 610.67 g/mol (compared to 638.73 g/mol for N-Cilexetil Candesartan Ethyl Ester) . The difference in molecular weight (approximately 28 g/mol) suggests additional structural elements in N-Cilexetil Candesartan Ethyl Ester, likely related to the ethyl ester modification.

The table below compares N-Cilexetil Candesartan Ethyl Ester with other related candesartan compounds:

CompoundCAS NumberMolecular Weight (g/mol)Molecular Formula
N-Cilexetil Candesartan Ethyl Ester1391054-45-7638.73C₃₅H₃₈N₆O₆
Candesartan Cilexetil145040-37-5610.67C₃₃H₃₄N₆O₆
Candesartan139481-59-7440.46C₂₄H₂₀N₆O₃
Candesartan Cilexetil EP Impurity E914613-35-7638.73C₃₅H₃₈N₆O₆
Candesartan Cilexetil EP Impurity F914613-36-8638.73C₃₅H₃₈N₆O₆

This comparison reveals that N-Cilexetil Candesartan Ethyl Ester shares the same molecular weight and formula with Candesartan Cilexetil EP Impurities E and F, suggesting potential chemical similarity or relationship .

Research and Clinical Significance

Pharmaceutical Quality Control Relevance

N-Cilexetil Candesartan Ethyl Ester's identification as a compound related to known candesartan cilexetil impurities (particularly Impurity E or F) suggests its importance in pharmaceutical quality control and regulatory compliance.

Monitoring and controlling such compounds is essential for:

  • Ensuring batch-to-batch consistency of active pharmaceutical ingredients

  • Complying with pharmacopeial standards and regulatory requirements

  • Safeguarding patient safety by limiting potential impurities

  • Understanding structure-activity relationships that might inform future drug development

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